molecular formula C13H18N2 B2832691 [3-(2-Phenylethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine CAS No. 2287317-86-4

[3-(2-Phenylethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

Cat. No. B2832691
CAS RN: 2287317-86-4
M. Wt: 202.301
InChI Key: SHNGPTATLZTSOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“[3-(2-Phenylethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine” is a compound that contains a bicyclo[1.1.1]pentane (BCP) core . BCPs have been demonstrated to be bioisosteres of the phenyl ring . They have been playing an important role in chemistry and are already being used in drug discovery by pharmaceutical companies .


Synthesis Analysis

The synthesis of BCPs has been a challenge due to their large-scale preparation . A practical general reaction that gives BCPs on mg- to kg-quantities using just light has been reported . This strategy has prepared >300 functionalized BCPs on a (multi)gram scale . The reaction of alkyl iodides with propellane has been studied under various conditions .


Molecular Structure Analysis

BCPs have been demonstrated to mimic the para-substituted phenyl ring in biologically active compounds . They have been playing an important role in chemistry . The structure of the product was confirmed by X-ray analysis .


Chemical Reactions Analysis

The key step in the synthesis of BCPs is the photochemical addition of propellane to diacetyl . This reaction allows the construction of the BCP core . The formed diketone then undergoes a haloform reaction to afford the BCP .


Physical And Chemical Properties Analysis

BCPs have been shown to improve physicochemical properties such as better solubility, lower lipophilicity, and higher metabolic stability . They have been used to replace benzene rings in bioactive compounds with saturated bioisosteres .

Future Directions

The future directions for BCPs include easing the transition of BCP-containing bioactive compounds to clinical candidates, and subsequently to drugs . The development of a practical method to rapidly access multigram quantities of BCPs is also a future direction .

properties

IUPAC Name

[3-(2-phenylethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H18N2/c14-15-13-8-12(9-13,10-13)7-6-11-4-2-1-3-5-11/h1-5,15H,6-10,14H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SHNGPTATLZTSOT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2(CC1(C2)NN)CCC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H18N2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

202.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[3-(2-Phenylethyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.